Cas no 216384-68-8 (4-(butoxymethyl)benzaldehyde)

• Product Name: 4-(butoxymethyl)benzaldehyde
• CAS No: 216384-68-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD19442917
• CID: 5174250
• Update Time: 2026-03-04

4-(butoxymethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(butoxymethyl)benzaldehyde

• MDL： MFCD19442917
• Inchi： 1S/C12H16O2/c1-2-3-8-14-10-12-6-4-11(9-13)5-7-12/h4-7,9H,2-3,8,10H2,1H3
• InChI Key： JZDFJCFCNHPQQC-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(COCCCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(butoxymethyl)benzaldehyde

Professional Introduction to 4-(butoxymethyl)bензалdehyde (CAS No. 216384-68-8)

4-(butoxymethyl)bензалdehyde, with the chemical identifier CAS No. 216384-68-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic aldehyde derivative has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The compound's structure, featuring a benzaldehyde core substituted with a butoxymethyl group, imparts unique reactivity and functional properties that make it valuable for various chemical transformations.

The butoxymethyl group, specifically, introduces a hydroxylated side chain that enhances the compound's solubility and reactivity in polar solvents. This characteristic is particularly useful in pharmaceutical synthesis, where solubility and compatibility with other reactants are critical factors. The benzaldehyde moiety, on the other hand, provides a site for further functionalization through condensation reactions, such as the classic aldol reaction or cross-coupling reactions like Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

In recent years, the demand for specialized aldehydes like 4-(butoxymethyl)bензалdehyde has surged due to advancements in medicinal chemistry. Researchers have been exploring its potential as an intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in creating Schiff bases, which are heterocyclic compounds known for their antimicrobial and anti-inflammatory properties. The synthesis of these derivatives often involves the condensation of 4-(butoxymethyl)bензалdehyde with various amines, leading to a diverse array of pharmacologically relevant structures.

Moreover, the compound's reactivity makes it a valuable tool in the development of novel synthetic methodologies. For example, recent research has highlighted its role in transition-metal-catalyzed reactions, where it serves as a ligand or substrate to facilitate carbon-carbon bond formation. Such methodologies are crucial for constructing complex organic molecules efficiently and with high selectivity. The ability to manipulate the butoxymethyl group further allows for fine-tuning of reaction conditions, optimizing yields and minimizing byproduct formation.

One of the most promising applications of 4-(butoxymethyl)bензалdehyde lies in its potential use as a precursor for drug candidates targeting neurological disorders. Aldehydes have long been recognized for their role in biological pathways related to neurotransmitter synthesis and metabolism. By leveraging the structural features of this compound, researchers aim to develop molecules that can modulate these pathways effectively. Preliminary studies have shown that derivatives of 4-(butoxymethyl)bензалdehyde exhibit promising bioactivity in preclinical models, suggesting their potential as therapeutic agents.

The synthesis of 4-(butoxymethyl)bензалdehyde itself is an intriguing process that highlights the intersection of traditional organic chemistry techniques and modern catalytic methods. Common synthetic routes involve the Friedel-Crafts alkylation of benzaldehyde followed by reduction or etherification steps to introduce the butoxymethyl group. Recent advances in catalytic systems have enabled more efficient and sustainable production methods, reducing reliance on hazardous reagents and improving overall atom economy.

In addition to its pharmaceutical applications, 4-(butoxymethyl)bензалdehyde finds utility in materials science and industrial chemistry. Its aromatic structure and functional group make it a suitable candidate for polymer modifications, where it can enhance material properties such as thermal stability or mechanical strength. Furthermore, its role as an intermediate in fine chemical synthesis underscores its importance beyond academic research, contributing to the development of high-value industrial processes.

The future prospects for 4-(butoxymethyl)bензалdehyde are bright, driven by ongoing research efforts aimed at uncovering new synthetic possibilities and expanding its applications. Collaborative initiatives between academia and industry are likely to accelerate progress, leading to innovative uses across multiple domains. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing chemical science and its practical applications.